Ethylphosphonic acid
Overview
Description
Ethylphosphonic acid is a phosphonoacetic acid.
Scientific Research Applications
Butyrylcholinesterase Inhibition
Ethephon, a derivative of ethylphosphonic acid, acts as a phosphorylating agent that inhibits plasma butyrylcholinesterase activity in humans and other animals, showing species-specific sensitivity (Haux, Quistad, & Casida, 2000). Additionally, novel butyrylcholinesterase inhibitors based on ethylphosphonic acids have therapeutic potential (Zhang & Casida, 2002).
Uranium Separation
SBA-15-ethylphosphonic acid demonstrates high sorption ability and selectivity for uranium(VI), suggesting potential applications in uranium(VI) separation (Wang et al., 2014).
Corrosion Inhibition
this compound derivatives, such as ethylene bis [(2-hydroxy-5,1,3-phenylene) bis methylene] tetraphosphonic acid, show significant inhibition of carbon steel corrosion, acting as mixed-type inhibitors (Sait et al., 2021).
Agriculture
Ethephon, which releases ethylene, can accelerate the ripening of fruits such as Montmorency sour cherries, affecting fruit quality (Anderson, 1969). It also enhances photosynthesis, carbohydrate metabolism, and stress tolerance in crops like rice (Gautam et al., 2022).
Antiviral Research
this compound-based nucleotide analogues have shown antiviral and cytotoxic activities in cell cultures, indicating potential pharmaceutical applications (Efimtseva et al., 1998).
Crystal Growth Kinetics
Organic phosphonates, including this compound derivatives, significantly influence the growth kinetics of hydroxyapatite crystals, acting as effective inhibitors of crystal growth (Ziȩba et al., 1996).
Winemaking
The formation of ethylphosphonate has been observed in winemaking, where grape juices spiked with phosphonic acid produce detectable amounts of fosetyl in wines aged without yeast lees (Tonidandel et al., 2018).
Microbial Degradation
Research on the microbial degradation of [32P]-ethylphosphonic acid provides insights into the mechanism of organophosphonate CP bond cleavage, important for introducing 32P into organophosphonates (Avila et al., 1991).
Chemical Shift Studies
The chemical shifts of O-ethyl this compound vary with different conditions, indicating distinct behaviors of its ionized and protonated forms in various solvents and pH levels (Hur & Han, 1993).
Floriculture
Ethephon substrate drenches inhibit stem elongation in ornamental crops, reducing plant height at flowering and causing a delay in flowering (Miller et al., 2012).
Mechanism of Action
Target of Action
Ethylphosphonic acid, like other phosphonic acids, is known to interact with various biological targets. Phosphonic acids often mimic the phosphates and carboxylates of biological molecules, potentially inhibiting metabolic enzymes .
Mode of Action
It’s known that phosphonic acids can form strong bonds with their targets due to their unique carbon-phosphorus (c-p) bond . This bond allows them to interact with biological targets in a way that’s different from other types of compounds .
Biochemical Pathways
For instance, they can inhibit metabolic enzymes, affecting the normal functioning of these pathways . More research is needed to fully understand the specific pathways affected by this compound.
Pharmacokinetics
It’s known that these properties are strongly influenced by the physicochemical parameters of a compound . This compound has a molecular weight of 110.05 , which could influence its ADME properties.
Result of Action
Phosphonic acids are known to inhibit metabolic enzymes, which can disrupt normal cellular functions . More research is needed to fully understand the specific effects of this compound.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of other compounds can affect its interaction with its targets . Additionally, factors such as pH and temperature can influence its stability and efficacy .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Ethylphosphonic acid interacts with various biomolecules in biochemical reactions. It is synthesized through a pathway where the key step is the intramolecular rearrangement of phosphoenolpyruvate to phosphonopyruvate . The C-P bond cleavage in this compound is catalyzed by several enzymes, including C-P lyases and C-P hydrolases .
Cellular Effects
It is known that ethylene, a product of this compound decomposition, plays a significant role in plant physiology, influencing various cellular processes . Ethylene can increase latex production in rubber trees, suggesting that this compound may have similar effects .
Molecular Mechanism
The molecular mechanism of this compound involves its decomposition to release ethylene within cells . Ethylene then interacts with various biomolecules, affecting gene expression and enzyme activity . This process is crucial for understanding how this compound exerts its effects at the molecular level.
Temporal Effects in Laboratory Settings
It is known that this compound is stable in 8M HCl at 150 °C for 48 hours and in 5M NaOH at 120 °C for 8 hours .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is synthesized from phosphoenolpyruvate, a key intermediate in glycolysis
Subcellular Localization
Computational tools such as SLPred and Esub8 can predict protein subcellular localizations, which could potentially be used to predict the subcellular localization of this compound.
Properties
IUPAC Name |
ethylphosphonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H7O3P/c1-2-6(3,4)5/h2H2,1H3,(H2,3,4,5) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GATNOFPXSDHULC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCP(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H7O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20218044 | |
Record name | Ethylphosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20218044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6779-09-5 | |
Record name | Ethylphosphonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6779-09-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethylphosphonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006779095 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethylphosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20218044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethylphosphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.127 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHYLPHOSPHONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SEL78D6NLX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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